N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yloxy)ethyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C21H19NO5/c23-21(13-25-17-6-5-15-3-1-2-4-16(15)11-17)22-9-10-24-18-7-8-19-20(12-18)27-14-26-19/h1-8,11-12H,9-10,13-14H2,(H,22,23)
• InChI Key: YTBAKQCMUKJPNW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)OCCNC(=O)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H19NO5
• Molecular Weight: 365.4 g/mol

Description

N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-(naphthalen-2-yloxy)acetamide, also known as NBD-Naphthyl-Acetamide, is a chemical compound used in scientific research. It is a derivative of the naphthoquinone family, and has been used in the synthesis of various compounds and in the study of various biological processes. NBD-Naphthyl-Acetamide is an important tool for understanding the effects of various compounds on biological systems.

Mechanism of Action

N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-(naphthalen-2-yloxy)acetamide-Acetamide is a fluorescent probe that binds to specific molecules in the cell, such as proteins or other molecules. When bound to these molecules, it produces a fluorescent signal that can be used to study the interactions between the molecules and the effects of various compounds on the cell.
Biochemical and Physiological Effects
N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-(naphthalen-2-yloxy)acetamide-Acetamide has been used to study the effects of various compounds on biochemical and physiological processes. It has been used to study the effects of various drugs on cellular processes such as gene expression, protein synthesis, and cell death. It has also been used to study the effects of various compounds on cell membrane structure and function.

Advantages and Limitations for Lab Experiments

N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-(naphthalen-2-yloxy)acetamide-Acetamide has several advantages when used in laboratory experiments. It is a highly selective fluorescent probe, which allows researchers to study specific molecules or processes in the cell. It is also relatively easy to synthesize, making it cost effective for use in experiments. However, it has several limitations. It is not very stable and can be degraded by light or heat, making it difficult to use in long-term experiments.

Future Directions

N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-(naphthalen-2-yloxy)acetamide-Acetamide has a variety of potential applications in the field of scientific research. It could be used to study the effects of various compounds on gene expression, protein synthesis, and cell death. It could also be used to study the effects of various drugs on cellular processes. Additionally, it could be used to study the interactions between proteins and other molecules, as well as the effects of various drugs on cellular processes. Finally, it could also be used to study the effects of various compounds on cell membrane structure and function.

Synthesis Methods

N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-(naphthalen-2-yloxy)acetamide-Acetamide can be synthesized via a variety of methods. One common method involves the reaction of 2-amino-1,3-benzodioxole and N-(2-naphthalen-2-yloxy)acetamide in the presence of an acid catalyst, such as sulfuric acid. The reaction produces the desired N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-(naphthalen-2-yloxy)acetamide-Acetamide compound in high yields.

Scientific Research Applications

N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-(naphthalen-2-yloxy)acetamide-Acetamide has been used in a variety of scientific research applications. It has been used as a fluorescent probe to study the effects of various compounds on biological systems, such as cell membranes and proteins. It has also been used to study the interactions between proteins and other molecules, as well as the effects of various drugs on cellular processes.